8-(6-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(6-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C14H17N5O2/c20-12-14(18-13(21)17-12)3-5-19(6-4-14)11-7-10(9-1-2-9)15-8-16-11/h7-9H,1-6H2,(H2,17,18,20,21)
• InChI Key: NPWKOBPNKBDLFI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NC=N2)N3CCC4(CC3)C(=O)NC(=O)N4
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

The compound “8-(6-cyclopropylpyrimidin-4-yl)-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a complex organic molecule. It contains a pyrimidine ring, which is a basic structure in many biological compounds, and a cyclopropyl group, which is a three-membered carbon ring. The molecule also features a spiro[4.5]decane structure, which is a type of spirocyclic compound where two cyclic systems of 4 and 5 atoms share a single atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrimidine rings, for example, can undergo various reactions, including substitutions and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Properties such as solubility, melting point, boiling point, and reactivity would be determined by the specific atoms and functional groups in the compound.

Scientific Research Applications

8-CPT-2,4-dione has been used in a variety of scientific research applications, including drug design, medicinal chemistry, and chemical biology. In drug design, it has been used as a scaffold for the development of new drugs. In medicinal chemistry, it has been used to study the structure-activity relationships of various compounds. In chemical biology, it has been used to study the interactions between small molecules and biological systems.

Mechanism of Action

The mechanism of action of 8-CPT-2,4-dione is not yet fully understood. However, it is believed to act as an agonist at the 5-HT2A receptor, which is involved in the regulation of serotonin in the brain. Additionally, it has been shown to interact with other receptors, such as the 5-HT1A and 5-HT3A receptors, as well as the G-protein coupled receptor GPR55.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8-CPT-2,4-dione are not yet fully understood. However, it has been shown to possess a variety of effects, including analgesic, anti-inflammatory, anti-depressant, and anxiolytic properties. Additionally, it has been shown to have neuroprotective and neuroregenerative effects.

Advantages and Limitations for Lab Experiments

The use of 8-CPT-2,4-dione in laboratory experiments has several advantages. It is a relatively inexpensive compound and is readily available. Additionally, it is a highly versatile compound that can be used in a variety of applications. However, there are also some limitations to its use. For example, it is a relatively unstable compound and may degrade over time. Additionally, it is a relatively new compound and its effects are not yet fully understood.

Future Directions

There are several potential future directions for research into 8-CPT-2,4-dione. First, further research into its mechanism of action is needed to better understand its effects. Second, further research into its biochemical and physiological effects is needed to determine its potential therapeutic applications. Third, further research into its stability is needed to determine if it can be used in long-term experiments. Finally, further research into its potential uses in drug design and medicinal chemistry is needed to determine its potential as a therapeutic compound.

Synthesis Methods

The synthesis of 8-CPT-2,4-dione has been achieved through a variety of methods. The most commonly used method is the Biginelli reaction, which involves the condensation of an aldehyde, an ethyl acetoacetate, and an aromatic or aliphatic amine. This reaction is known to yield a variety of heterocyclic compounds, including 8-CPT-2,4-dione. Other methods of synthesis include the use of the Fischer indole synthesis, the Heck reaction, and the Ugi reaction.